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Compound of Interest

Compound Name: Thp-pegl6-thp

Cat. No.: B11932080

For Immediate Reference: Proper Disposal and Handling of Thp-peg16-thp

This document provides detailed procedures for the safe handling and disposal of Thp-peg16-
thp, a polyethylene glycol (PEG) based PROTAC linker. The information is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental protection.

Disclaimer: A specific Safety Data Sheet (SDS) for Thp-peg16-thp was not available at the
time of publication. The following guidance is based on information for related THP-PEG
compounds and general principles of laboratory safety. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific disposal
requirements.

Core Safety and Hazard Information

Based on data for similar THP-PEG linkers, Thp-peg16-thp should be handled with caution.
Potential hazards include:

Oral Toxicity: May be harmful if swallowed.[1][2]

Skin and Eye Irritation: May cause skin and serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: May be harmful or very toxic to aquatic life with long-lasting effects.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11932080?utm_src=pdf-interest
https://www.benchchem.com/product/b11932080?utm_src=pdf-body
https://www.benchchem.com/product/b11932080?utm_src=pdf-body
https://www.benchchem.com/product/b11932080?utm_src=pdf-body
https://www.benchchem.com/product/b11932080?utm_src=pdf-body
https://www.benchchem.com/product/b11932080?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F987367.pdf
https://www.broadpharm.com/msds/bp-28044
https://static.cymitquimica.com/products/10/pdf/sds-F987367.pdf
https://www.broadpharm.com/msds/bp-28044
https://static.cymitquimica.com/products/23/pdf/sds-47885-U.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The tetrahydropyran (THP) group is acid-labile. The stability of the compound under various
conditions should be considered during handling and disposal.

Quantitative Data Summary

The following table summarizes key information for related THP-PEG compounds. This data is
provided for comparative purposes, as specific data for Thp-peg16-thp is limited.

Molecular
Molecular . Reported
Compound Weight (g/mol CAS Number
Formula Hazards

)

Assumed similar
Thp-pegl6-thp Not specified Not specified Not specified to related

compounds

Harmful if
swallowed, Very

THP-PEG4 C11H2205 234.3 60221-37-6 toxic to aquatic
life with long

lasting effects.

THP-PEG3 C9H1804 190.2 2163-11-3 Not specified

Harmful if
swallowed,
Causes skin

C109H200N404 irritation, Causes
PEG10- 2334.8 N/A

propargyl)

Tetra-(amido-

serious eye
irritation, May
cause respiratory
irritation.

Standard Operating Procedure for Disposal

This section outlines the step-by-step process for the safe disposal of Thp-peg16-thp waste.
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Experimental Workflow for Waste Segregation and
Disposal

Figure 1. Thp-pegl6-thp Disposal Workflow

Step 1: Waste |dentification & Segregation

Identify Thp-pegl6-thp Waste Streams:
- Pure compound

- Contaminated labware (pipettes, vials)

- Contaminated PPE (gloves, lab coat)

Step 2: Waste Collection

Collect liquid waste in a deS|gnated_, 4 Collect solid waste (labware, PPE)
properly labeled, sealed, and compatible in a separate, labeled, sealed container
waste container (e.g., HDPE). \_ P ’ ’ )

Step 3: Labeling and Storage

Label waste containers clearly:
'Hazardous Waste - Thp-pegl6-thp'
and include hazard pictograms.

v

Store waste in a designated, well-ventilated,
and secure hazardous waste accumulation area.

Step 4: Final Disposal

Arrange for pickup by your institution's
Environmental Health & Safety (EHS) department
for final disposal at an approved facility.

Click to download full resolution via product page

Caption: Thp-peg16-thp Disposal Workflow

Detailed Disposal Protocols

» Waste Identification and Segregation:
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o Identify all waste streams containing Thp-peg16-thp. This includes the pure compound,
solutions containing the compound, contaminated consumables (e.g., pipette tips, vials,
and gloves), and contaminated personal protective equipment (PPE).

o Segregate Thp-pegl6-thp waste from other laboratory waste to prevent accidental
reactions.

Waste Collection:

o Liquid Waste: Collect all liquid waste containing Thp-peg16-thp in a dedicated, leak-proof,
and chemically compatible container (e.g., a high-density polyethylene (HDPE) bottle).
Ensure the container is securely sealed.

o Solid Waste: Place all contaminated solid waste, such as gloves, pipette tips, and empty
vials, into a separate, clearly labeled, and sealed waste container.

Labeling and Storage:

o All waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name "Thp-peg16-thp".

o Attach appropriate hazard pictograms based on the known hazards of related compounds
(e.g., harmful, irritant, environmental hazard).

o Store the sealed waste containers in a designated and secure hazardous waste
accumulation area. This area should be well-ventilated and away from incompatible
materials.

Final Disposal:

o Do not dispose of Thp-peg16-thp down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the hazardous waste.

o Follow all local, state, and federal regulations for the disposal of chemical waste.
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Signaling Pathway for Safe Handling and
Emergency Response

The following diagram outlines the logical steps for safe handling and response to accidental

exposure.

Figure 2. Safe Handling and Emergency Response Pathway

Handling Procedures

Wear appropriate PPE:
- Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)
- Lab coat

In Case of Exposure

- ) Eye Contact: —
Skin Contact: ’ } g ] . Ingestion:
. - - Rinse cautiously with water for several minutes. Inhalation: :
- Immediately wash with plenty of soap and water. N . - Rinse mouth.
. " - Remove contact lenses, if present and easy to do. - Move to fresh air. B .
- Remove contaminated clothing. - Do NOT induce vomiting.

- Continue rinsing.

'Medical Attention

\4

(Seek immediate medical advice/attention\
for all exposure incidents.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Thp-pegl6-
thp]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932080#thp-pegl6-thp-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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